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Compound of Interest

Compound Name: Lutetium(III) chloride hexahydrate

Cat. No.: B12060590

Get Quote

Lutetium(III) chloride hexahydrate (LuCl₃·6H₂O) is a key inorganic compound of lutetium, the

last element of the lanthanide series. While seemingly a simple hydrated salt, it serves as a

critical starting material and versatile tool across a spectrum of advanced scientific disciplines.

Its utility stems from the unique properties of the Lutetium(III) ion (Lu³⁺), characterized by a

filled 4f electron shell, resulting in diamagnetism and a stable +3 oxidation state. This guide

provides a comprehensive technical overview of LuCl₃·6H₂O, elucidating its fundamental

structure, physicochemical properties, and pivotal applications, with a particular focus on its

indispensable role in the development of modern radiopharmaceuticals.

Core Molecular and Physical Properties
Lutetium(III) chloride hexahydrate is typically a white or colorless crystalline solid.[1][2] Its

fundamental properties are summarized below for quick reference. The high purity of this

compound is often a critical specification, as even trace impurities can negatively impact

outcomes in sensitive applications like laser crystal synthesis or radiolabeling.[1]
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Property Value References

Molecular Formula
LuCl₃·6H₂O (also written as

Cl₃H₁₂LuO₆)
[1][3][4]

Molecular Weight 389.42 g/mol [1][3]

CAS Number 15230-79-2 [2][3][4][5]

Appearance
White / Colorless crystalline

solid
[1][2][6]

Solubility Soluble in water [6]

Anhydrous Density 3.98 g/cm³ [7]

Anhydrous Melting Point
925 °C (decomposes before

boiling)
[7]

Molecular and Crystal Structure: A Coordination
Complex
The formula LuCl₃·6H₂O can be misleading if interpreted as a simple salt with lattice water. In

reality, it is a coordination complex. The solid-state and solution structure is best represented

as [Lu(H₂O)₆]Cl₃.[8][9]

Coordination Geometry
In this complex, the central Lutetium(III) ion acts as a Lewis acid, coordinating with six water

molecules (H₂O), which serve as Lewis bases (ligands).[10] These six water ligands arrange

themselves symmetrically around the Lu³⁺ ion, forming a well-defined octahedral geometry.[8]

[11] The three chloride ions (Cl⁻) are not directly bonded to the lutetium ion; instead, they

reside outside this primary coordination sphere as counter-ions, balancing the +3 charge of the

[Lu(H₂O)₆]³⁺ cationic complex.

The stability of this hydrated complex is a direct consequence of the high charge density of the

Lu³⁺ ion, which strongly polarizes the oxygen atoms of the water molecules, forming robust Lu-

O coordinate bonds. Raman spectroscopy studies on aqueous solutions of lutetium salts have
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identified the totally symmetric stretching mode (ν₁) of the Lu-O bonds in the hydrated lutetium

aqua-ion, providing direct evidence of this strong, inner-sphere coordination.[12]

Lu³⁺

H₂O H₂O

H₂O H₂O

H₂O

H₂O

Cl⁻ Cl⁻

Cl⁻
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.researchgate.net/figure/Isotropic-Raman-scattering-profiles-of-aqueous-LuCl3-solutions-from-top-to-bottom-3199_fig5_329533435
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Structure of [Lu(H₂O)₆]Cl₃ showing the octahedral coordination of water.

Physicochemical Properties and Thermal Stability
Hygroscopicity and Storage
Lutetium(III) chloride and its hexahydrate form are hygroscopic, meaning they readily absorb

moisture from the atmosphere.[7] This property necessitates storage in tightly sealed

containers in a dry environment, such as a desiccator or under an inert atmosphere, to

maintain its structural integrity and prevent deliquescence.

Thermal Decomposition
The thermal stability of LuCl₃·6H₂O is a critical parameter for its use as a precursor in high-

temperature synthesis. Upon heating, the compound does not melt but undergoes a multi-step

decomposition process involving the sequential loss of its six water molecules. This process

can be precisely monitored using Thermogravimetric Analysis (TGA).

A typical TGA experiment would reveal:

Dehydration: A series of mass loss steps corresponding to the removal of water molecules,

typically starting at temperatures above 100°C.

Anhydrous Formation: Formation of anhydrous LuCl₃.

Decomposition: At higher temperatures, anhydrous LuCl₃ can decompose, often forming

lutetium oxychloride (LuOCl) before ultimately converting to the most stable oxide, Lu₂O₃.

The precise temperatures for these transitions depend on factors like heating rate and

atmospheric conditions.
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Thermogravimetric Analysis (TGA) Workflow

Expected Decomposition Pathway
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Caption: TGA workflow and the expected thermal decomposition pathway for LuCl₃·6H₂O.

Synthesis and Handling
Laboratory-Scale Synthesis Protocol
High-purity Lutetium(III) chloride hexahydrate is typically prepared by the reaction of

Lutetium(III) oxide (Lu₂O₃) with hydrochloric acid (HCl).

Objective: To synthesize LuCl₃·6H₂O from Lu₂O₃.

Materials:

Lutetium(III) oxide (Lu₂O₃, 99.99% purity or higher)

Concentrated Hydrochloric Acid (HCl, ~37%)

High-purity deionized water

Magnetic stirrer and heat plate

Crystallizing dish
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Procedure:

Dissolution: Carefully add a stoichiometric amount of Lu₂O₃ powder to a beaker containing a

slight excess of concentrated HCl. The reaction is exothermic and should be performed in a

fume hood.

Reaction: Lu₂O₃ + 6 HCl → 2 LuCl₃ + 3 H₂O

Heating: Gently heat the solution with stirring until all the oxide has dissolved, resulting in a

clear, colorless solution.

Evaporation: Continue heating to slowly evaporate the excess HCl and water. Avoid boiling

to prevent the formation of insoluble oxychlorides.

Crystallization: Once the solution becomes viscous, remove it from the heat and allow it to

cool slowly at room temperature. Colorless crystals of LuCl₃·6H₂O will precipitate.

Isolation: Decant the supernatant liquid and wash the crystals with a small amount of ice-

cold deionized water.

Drying: Dry the crystals in a desiccator over a suitable drying agent (e.g., anhydrous CaCl₂)

to obtain the final product.
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Caption: Workflow for the laboratory synthesis of Lutetium(III) chloride hexahydrate.
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Key Applications in Research and Drug
Development
The utility of LuCl₃·6H₂O is broad, spanning materials science to medicine.

Lewis Acid Catalysis
The Lu³⁺ ion is a hard Lewis acid, capable of accepting electron pairs from Lewis bases.[13]

[14] This property makes lutetium compounds, including the chloride, effective catalysts in

organic synthesis.[1][6] Unlike traditional Lewis acids like AlCl₃, lanthanide-based catalysts are

often water-stable, allowing for reactions to be conducted in aqueous or mixed-solvent

systems, which aligns with the principles of green chemistry.[15] They are particularly effective

in reactions involving carbonyl compounds, such as aldol reactions and alkylations.[15][16]

Precursor for Advanced Materials
LuCl₃·6H₂O is a vital precursor for synthesizing a range of advanced materials where the

luminescent or structural properties of lutetium are exploited.[6]

Laser Crystals: It is used to produce lutetium-based garnet crystals (e.g., LuAG) for solid-

state lasers.[17]

Phosphors: It serves as a starting material for phosphors used in LED lighting and medical

imaging scintillators.[6]

Specialty Glasses and Ceramics: It enhances the optical and thermal properties of high-

performance glasses and ceramics.[6]

Cornerstone of Modern Radiopharmaceuticals
The most impactful application for the drug development audience is the use of its radioactive

isotopologue, Lutetium-177 (¹⁷⁷Lu) chloride, as a precursor for Targeted Radionuclide Therapy

(TRT).[7]

¹⁷⁷Lu is a nearly ideal therapeutic radionuclide due to its:

Beta Emission: Emits medium-energy beta particles (β⁻) that are cytotoxic to cells over a

short range (a few millimeters), effectively killing cancer cells while minimizing damage to
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surrounding healthy tissue.

Gamma Emission: Emits low-energy gamma rays (γ) suitable for SPECT imaging, allowing

for visualization of the drug's biodistribution and dosimetry calculations.

Half-Life: A convenient half-life of ~6.7 days, long enough for manufacturing and delivery but

short enough to limit long-term radiation exposure.

In this context, ¹⁷⁷LuCl₃ is not administered directly. Instead, the ¹⁷⁷Lu³⁺ ion is chelated

(securely bound) by a chelating agent, such as DOTA, which is in turn conjugated to a tumor-

targeting molecule (e.g., a peptide or antibody). This creates a highly specific

radiopharmaceutical that delivers a lethal dose of radiation directly to cancer cells.[18]

Experimental Protocol: Synthesis of a [¹⁷⁷Lu]Lu-
DOTA-Conjugated Peptide
This protocol provides a generalized, self-validating methodology for the radiolabeling of a

DOTA-conjugated peptide (e.g., DOTATATE) with ¹⁷⁷LuCl₃.

Objective: To prepare a ¹⁷⁷Lu-labeled peptide with high radiochemical purity (>99%) for

therapeutic use.

Core Principle: The Lu³⁺ ion forms a highly stable complex with the macrocyclic chelator DOTA.

[18] The reaction is driven by heating in a buffered solution at a specific pH to ensure optimal

chelation kinetics and prevent the formation of colloidal ¹⁷⁷Lu-hydroxide.

Materials:

¹⁷⁷LuCl₃ solution in dilute HCl (No-Carrier-Added or Carrier-Added)

DOTA-conjugated peptide (e.g., DOTATATE), lyophilized

Ascorbate or Acetate Buffer (pH 4.5-5.0), sterile

Sterile, pyrogen-free reaction vial

Heating block or water bath (95°C)
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Radiochemical purity analysis system (e.g., radio-TLC or radio-HPLC)

Procedure:

Reagent Preparation: Reconstitute the lyophilized DOTA-peptide in sterile water to a known

concentration. Prepare the reaction buffer.

Vial Preparation: To a sterile reaction vial, add the required amount of DOTA-peptide

solution.

Buffering: Add the reaction buffer to the vial. The buffer serves to maintain the optimal pH

(4.5-5.0) for the labeling reaction.

Addition of ¹⁷⁷LuCl₃: Carefully transfer the calibrated activity of the ¹⁷⁷LuCl₃ solution to the

reaction vial. Gently mix.

pH Verification: Using a pH strip, confirm the final reaction mixture pH is within the target

range of 4.5-5.0. This is a critical self-validating step.

Incubation: Seal the vial and heat the reaction mixture at 95°C for 15-20 minutes.[18]

Quality Control (QC): After cooling, perform radio-TLC or radio-HPLC to determine the

radiochemical purity.[18]

Self-Validation: The system is designed such that free ¹⁷⁷Lu³⁺ and the labeled peptide

have different retention factors/times, allowing for precise quantification. A result of >99%

purity confirms the success of the synthesis.

Purification (if necessary): If radiochemical purity is below the required threshold, the product

can be purified using a C18 cartridge to remove unchelated ¹⁷⁷Lu³⁺.[19]
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Caption: A self-validating workflow for the synthesis of a ¹⁷⁷Lu-radiopharmaceutical.
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Conclusion
Lutetium(III) chloride hexahydrate is far more than a simple chemical reagent. Its well-

defined structure as the [Lu(H₂O)₆]Cl₃ coordination complex underpins its predictable reactivity

and utility. For materials scientists, it is a high-purity precursor for creating advanced optical

and ceramic materials. For organic chemists, it offers a stable and effective Lewis acid catalyst.

For drug development professionals, its radioactive counterpart, ¹⁷⁷LuCl₃, is the foundational

starting point for one of the most promising classes of cancer therapeutics. A thorough

understanding of its chemistry and handling is therefore essential for unlocking its full potential

in both fundamental research and clinical applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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